Cas no 1240588-04-8 (Tert-butyl 3-cyclobutylpiperazine-1-carboxylate)

• Product Name: Tert-butyl 3-cyclobutylpiperazine-1-carboxylate
• CAS No: 1240588-04-8
• MF: C₁₃H₂₄N₂O₂
• MW: 240.341863632202
• CID: 2760300
• PubChem ID: 72210724
• Update Time: 2025-04-21

Tert-butyl 3-cyclobutylpiperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1240588-04-8
• TERT-BUTYL 3-CYCLOBUTYLPIPERAZINE-1-CARBOXYLATE
• MFCD08686638
• 886780-01-4
• (R)-3-CYCLOBUTYL-PIPERAZINE-1-CARBOXYLIC ACID TERT-BUTYL ESTER
• AB47899
• 1-Boc-3-cyclobutylpiperazine
• CS-0310121
• t-Butyl 3-cyclobutylpiperazine-1-carboxylate
• EN300-643251
• AB47896
• AB47895
• (S)-3-CYCLOBUTYL-PIPERAZINE-1-CARBOXYLIC ACID TERT-BUTYL ESTER
• 1240582-64-2
• SY275394
• 3-CYCLOBUTYL-PIPERAZINE-1-CARBOXYLIC ACID TERT-BUTYL ESTER
• LKB78001
• 832-302-0
• Tert-butyl3-cyclobutylpiperazine-1-carboxylate
• D96896
• PS-18566
• Tert-butyl 3-cyclobutylpiperazine-1-carboxylate

• Inchi： 1S/C13H24N2O2/c1-13(2,3)17-12(16)15-8-7-14-11(9-15)10-5-4-6-10/h10-11,14H,4-9H2,1-3H3
• InChI Key： PFXVSTDZWCSQSN-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCNC(C1)C1CCC1)=O

Computed Properties

• Exact Mass: 240.183778013Da
• Monoisotopic Mass: 240.183778013Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 41.6Ų